N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H16ClNO3/c1-10-4-6-15-13(8-10)11(2)17(23-15)18(21)20-14-9-12(19)5-7-16(14)22-3/h4-9H,1-3H3,(H,20,21)
• InChI Key: YGWGUMJOJPIBBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=C2C)C(=O)NC3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C18H16ClNO3
• Molecular Weight: 329.8 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide, also known as CMDB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. CMDB belongs to the benzofuran class of compounds and has a molecular weight of 347.83 g/mol.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide is not fully understood, but it is believed to act on multiple pathways involved in cancer, inflammation, and neurodegenerative diseases. In cancer cells, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to inhibit the Akt/mTOR pathway and induce apoptosis through the activation of caspase-3. In inflammation, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to inhibit the NF-κB pathway and reduce the production of pro-inflammatory cytokines. In neurodegenerative diseases, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to protect neurons from oxidative stress and prevent neuroinflammation by reducing the production of reactive oxygen species and inhibiting the activation of microglia.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects in scientific research. In cancer research, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to inhibit cell proliferation, induce apoptosis, and inhibit tumor growth. In inflammation research, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to reduce the production of pro-inflammatory cytokines and inhibit the NF-κB pathway. In neurodegenerative disease research, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to protect neurons from oxidative stress and prevent neuroinflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide in lab experiments include its high purity and yield, its potential therapeutic properties in cancer, inflammation, and neurodegenerative diseases, and its ability to act on multiple pathways. The limitations of using N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide in lab experiments include its limited solubility in water and its potential toxicity at high doses.

Future Directions

For the research of N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide include further studies on its mechanism of action, optimization of its synthesis method, and exploration of its potential therapeutic properties in other areas such as cardiovascular disease and metabolic disorders. Additionally, research on the pharmacokinetics and pharmacodynamics of N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide will be important for its potential development as a therapeutic agent.

Synthesis Methods

The synthesis of N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide involves the reaction of 5-chloro-2-methoxyaniline with 3,5-dimethyl-2-bromobenzoyl chloride in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with sodium methoxide to yield N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide. The synthesis of N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been optimized to yield high purity and yield.

Scientific Research Applications

N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been studied for its potential therapeutic properties in various areas such as cancer, inflammation, and neurodegenerative diseases. In cancer research, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Inflammation research has shown that N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, N-(5-chloro-2-methoxyphenyl)-3,5-dimethyl-1-benzofuran-2-carboxamide has been shown to protect neurons from oxidative stress and prevent neuroinflammation.